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Abstract
l-Menthyl lactate, an ester of l-menthol and l-lactic acid, is a widely utilized physiological

cooling agent in the cosmetic, pharmaceutical, and food industries.[1][2][3] Unlike its precursor,

menthol, it provides a milder, more prolonged cooling sensation with significantly less odor and

irritation, making it suitable for sensitive skin applications.[2][3][4][5] The cooling effect is

primarily mediated through the activation of the Transient Receptor Potential Melastatin 8

(TRPM8) ion channel, the body's principal cold sensor. This technical guide provides a

comprehensive overview of l-Menthyl lactate, detailing its physicochemical properties,

mechanism of action, quantitative efficacy, relevant experimental protocols, and safety profile to

support its application in research and product development.

Introduction
The demand for sensory ingredients that can impart a cooling sensation without the harsh side

effects of traditional agents like menthol has led to the prominence of compounds such as l-
Menthyl lactate.[6] Synthesized from natural starting materials, l-menthol and l-lactic acid, it is

often considered a natural or nature-identical product.[6] Its primary function is to activate

sensory pathways that induce a feeling of coldness, a process initiated at the molecular level

by interaction with specific thermoreceptors in the skin and mucous membranes.[4] This
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document serves as a technical resource, consolidating key data and methodologies for

professionals engaged in the research and development of products containing this cooling

agent.

Physicochemical Properties
l-Menthyl lactate is a white crystalline solid or a fused material with a faint, minty odor.[1][6][7]

[8] Its stereochemistry, particularly the isomer derived from l-menthol, is crucial for its potent

physiological cooling effects.[9]

Property Value Citations

Chemical Name

[(1R,2S,5R)-5-methyl-2-

propan-2-ylcyclohexyl] 2-

hydroxypropanoate

[1][9]

CAS Number 59259-38-0, 61597-98-6 [1][2][3][10]

Molecular Formula C₁₃H₂₄O₃ [2][9][10]

Molecular Weight 228.33 g/mol [2][3][9][11]

Appearance
White crystalline powder or

fused solid
[1][3][7]

Odor/Taste

Faint minty odor; almost

tasteless with a persistent

cooling effect

[3][6][8]

Melting Point 40°C - 47.66°C [1][2][9][10]

Boiling Point
~142°C @ 5 mmHg; ~304°C

@ 760 mmHg
[2][10]

Solubility

Soluble in ethanol, oils, and

glycols. Slightly soluble to

soluble in water.

[1][2][3][7][12][13]

Stability Stable in a pH range of 4-8 [6][7]

Mechanism of Action: TRPM8 Activation
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The primary mechanism by which l-Menthyl lactate induces a cooling sensation is through the

activation of the Transient Receptor Potential Melastatin 8 (TRPM8) channel.[14][15] TRPM8 is

a non-selective cation channel expressed in a subset of sensory neurons and is the principal

detector of environmental cold temperatures in the somatosensory system.[16][17][18][19]

Activation of the TRPM8 channel by an agonist like l-Menthyl lactate or by cold temperatures

(>8°C and <28°C) allows the influx of Na⁺ and Ca²⁺ ions.[14][19] This influx leads to

membrane depolarization and the generation of an action potential, which is then transmitted to

the central nervous system, resulting in the conscious perception of cold.[19] The activation

process is complex, involving voltage sensing and modulation by membrane components like

phosphatidylinositol 4,5-bisphosphate (PIP₂).[14][17][18] Downstream signaling involves G-

proteins and can ultimately lead to changes in gene expression.[16][17]

TRPM8 Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the binding of l-Menthyl
lactate to the TRPM8 receptor.
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Caption: TRPM8 signaling pathway initiated by l-Menthyl lactate.

Quantitative Analysis of Cooling Effect
l-Menthyl lactate is characterized as a milder but more persistent cooling agent compared to l-

menthol.[2][20] Quantitative studies, often performed using in vitro receptor activation assays

or in vivo sensory panels, provide the data to substantiate these claims. One key metric is the

EC₅₀ value, which represents the concentration of a compound that provokes a response

halfway between the baseline and maximum response.
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Parameter
l-Menthyl
Lactate

l-Menthol Notes Citations

TRPM8

Activation (EC₅₀)
163 µM 193 µM

Measured in an

oocyte

expression

system. A lower

value indicates

higher potency.

[14]

Cooling

Sensation Profile
Mild, long-lasting Strong, sharp

Menthyl lactate

provides a

pleasant

freshness

without the

harshness or

burning

sensation

sometimes

associated with

menthol.

[6][20]

Odor Profile
Faint, slightly

minty
Strong, minty

The low odor

profile allows for

easier

formulation in

fragranced

products.

[3][6][8]

Irritation

Potential
Low Higher

Generally

considered less

irritating and

better tolerated

on skin and

mucous

membranes.

[4][5]

Experimental Protocols
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Evaluating the efficacy of a physiological cooling agent requires both in vitro and in vivo

methodologies.

In Vitro TRPM8 Activation Assay (Calcium Imaging)
This protocol describes a common method to quantify the activation of TRPM8 channels by a

test compound using a cell line stably expressing the receptor and a calcium-sensitive

fluorescent dye.

Objective: To determine the dose-response relationship and EC₅₀ value of l-Menthyl lactate
for TRPM8 activation.

Materials:

HEK-293 or CHO cells stably transfected with human TRPM8.[21]

Cell culture medium (e.g., MEM α) with supplements.[21]

Fura-2 AM or similar calcium-sensitive dye.

Assay buffer (e.g., Hanks' Balanced Salt Solution).

l-Menthyl lactate stock solution (in DMSO or ethanol).

Positive control (e.g., l-Menthol, Icilin).

Fluorescence plate reader or microscope with imaging capabilities.

Methodology Workflow:
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Start

1. Cell Culture
Seed TRPM8-expressing cells

into 96-well plates.
Incubate 24-48h.

2. Dye Loading
Incubate cells with
Fura-2 AM solution

(e.g., 30-60 min at 37°C).

3. Cell Washing
Wash cells with assay buffer
to remove extracellular dye.

4. Compound Addition
Add serial dilutions of

l-Menthyl Lactate and controls
to respective wells.

5. Fluorescence Measurement
Measure intracellular Ca²⁺

concentration changes over time
using a plate reader (e.g., Ex: 340/380nm, Em: 510nm).

6. Data Analysis
Calculate the change in fluorescence ratio.

Plot dose-response curve and
determine EC₅₀ value.

End

Click to download full resolution via product page

Caption: Workflow for an in vitro TRPM8 calcium imaging assay.
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Sensory Evaluation of Cooling Intensity
This protocol outlines a standardized method for assessing the perceived cooling intensity and

duration of topically applied l-Menthyl lactate using a trained human sensory panel.

Objective: To quantify and compare the sensory characteristics (intensity, onset, duration) of l-
Menthyl lactate formulations.

Materials:

Trained sensory panel (15-30 screened and trained assessors).[22]

Test formulation containing l-Menthyl lactate (e.g., 0.1-3.0% in a lotion base).[5][7]

Control/placebo formulation (base without cooling agent).

Reference formulation (e.g., containing l-menthol).

Standardized application tools (e.g., cotton swabs, defined volume applicators).

Data collection software or paper ballots with a labeled magnitude scale (e.g., 15-cm line

scale).[23]

Controlled environment sensory booths (temperature, humidity, and lighting controlled).[24]
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Caption: Workflow for a human sensory panel evaluation.
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Formulation and Application Considerations
l-Menthyl lactate is valued for its versatility in formulations.

Solubility: It is soluble in oils, alcohols, and glycols, which allows for incorporation into a wide

range of product types, from emulsions (creams, lotions) to hydroalcoholic solutions (sprays,

tonics).[2][5][7]

Incorporation: For emulsions, it is recommended to add l-Menthyl lactate to the oil phase or

during the cooling phase of the formulation process, typically around 40°C.[5] It can be pre-

dissolved in fragrance oils or other oils to ensure uniform distribution.[5]

Dosage: Recommended use levels in cosmetic products typically range from 0.1% to 3.0%.

[5][7]

Applications: It is widely used in skincare, oral care, and confectionary products, including

after-sun lotions, shaving creams, shampoos, deodorants, toothpaste, mouthwash, and

chewing gum.[1][2][4][25]

Safety and Toxicology
l-Menthyl lactate has been evaluated for safety and is generally considered safe for use in

cosmetic and personal care products.[1] The Research Institute for Fragrance Materials (RIFM)

Expert Panel has concluded that the material is safe under the assessed conditions of use.[1]

[26]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.chemicalbull.com/products/l-menthyl-lactate
https://www.alexmo-cosmetics.de/Menthyl-Lactate_1
https://flychem.com/blogs/articles/menthyl-lactate-effective-cooling-agent-for-cosmetics
https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.alexmo-cosmetics.de/Menthyl-Lactate_1
https://www.alexmo-cosmetics.de/Menthyl-Lactate_1
https://www.alexmo-cosmetics.de/Menthyl-Lactate_1
https://flychem.com/blogs/articles/menthyl-lactate-effective-cooling-agent-for-cosmetics
https://www.specialchem.com/cosmetics/inci-ingredients/menthyl-lactate
https://www.chemicalbull.com/products/l-menthyl-lactate
https://www.cosmacon.de/en/glossary/mentyl-lactate/
https://patents.google.com/patent/US6897195B2/en
https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/menthyl-lactate
https://www.specialchem.com/cosmetics/inci-ingredients/menthyl-lactate
https://pubmed.ncbi.nlm.nih.gov/29175580/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Result / Finding Citations

Genotoxicity Not genotoxic. [1]

Skin Sensitization
Does not have skin

sensitization potential.
[1]

Acute Dermal Toxicity LD₅₀ > 10,000 mg/kg (Rabbit). [27]

Irritation

Considered a mild variation of

menthol with lower irritation

potential.[1] May cause mild

skin or eye irritation in high

concentrations or prolonged

contact.

[27][28]

Metabolism

In vitro studies show it

undergoes ester hydrolysis to

its metabolites, l-menthol and

lactic acid.[29]

[29]

EWG Score

Rated 1 on the Environmental

Working Group's Skin Deep®

scale, indicating low hazard.

[1]

Conclusion
l-Menthyl lactate stands out as a high-performance physiological cooling agent with a

favorable safety and sensory profile. Its mechanism of action via the TRPM8 receptor is well-

understood, and its cooling efficacy has been quantified relative to other agents. The

compound's properties—mild and long-lasting cooling, low odor, and good skin compatibility—

make it an excellent alternative to menthol for researchers and developers creating a wide

array of consumer and pharmaceutical products. The methodologies detailed in this guide

provide a framework for the continued investigation and application of l-Menthyl lactate in

sensory science and product formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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